![molecular formula C12H14N2OS B1526900 N-[carbamothioyl(cyclopropyl)methyl]benzamide CAS No. 1354953-10-8](/img/structure/B1526900.png)
N-[carbamothioyl(cyclopropyl)methyl]benzamide
Overview
Description
N-[carbamothioyl(cyclopropyl)methyl]benzamide (NCMB) is a chemical compound that has been used in a variety of scientific research applications. NCMB is an organosulfur compound, which is a type of organic compound that contains sulfur. NCMB is a cyclic compound, which means it is composed of a ring structure. It is also a benzamide, which is a type of amide that is derived from benzoic acid. NCMB has been studied for its potential applications in various fields, such as biochemistry, physiology, and pharmacology.
Scientific Research Applications
The Synthesis and Characterization of Benzamide Derivatives
The compound 2-methyl-N-((4-methylpyridin-2-yl)carbamothioyl)benzamide was synthesized and characterized through various techniques, including elemental analysis, X-ray crystallography, and spectroscopic methods. The study highlighted its crystalline structure and provided detailed spectral data, including infrared, UV-Vis, and nuclear magnetic resonance frequencies. This compound exhibited antibacterial activity against both gram-positive and gram-negative bacteria, showcasing its potential in medical applications (Adam et al., 2016).
Antibacterial and Antifungal Properties
Development of Benzamide Derivatives with Antimicrobial Properties
Research has synthesized various N-(benzyl carbamothioyl)-2-hydroxy substituted benzamides, showing significant in vitro antibacterial and antifungal activity. The study emphasized the structural characterization and the biological activity of these compounds, suggesting their potential as novel antimicrobial agents (Belz et al., 2013).
Antipathogenic Activity
Acylthioureas with Antipathogenic Properties
A series of acylthioureas were synthesized and tested for their interaction with bacterial cells. These compounds demonstrated significant anti-pathogenic activity, especially on Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm growth capabilities. The study highlighted the correlation between anti-pathogenic activity and the presence of specific atoms in the thiourea moiety, paving the way for novel anti-microbial agents with antibiofilm properties (Limban et al., 2011).
properties
IUPAC Name |
N-(2-amino-1-cyclopropyl-2-sulfanylideneethyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2OS/c13-11(16)10(8-6-7-8)14-12(15)9-4-2-1-3-5-9/h1-5,8,10H,6-7H2,(H2,13,16)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QXZWMAIADKSTTR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(C(=S)N)NC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501224428 |
Source
|
| Record name | Benzamide, N-(2-amino-1-cyclopropyl-2-thioxoethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501224428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1354953-10-8 |
Source
|
| Record name | Benzamide, N-(2-amino-1-cyclopropyl-2-thioxoethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1354953-10-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzamide, N-(2-amino-1-cyclopropyl-2-thioxoethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501224428 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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